molecular formula C22H34N2O11 B14477274 ethyl prop-2-enoate;N-(hydroxymethyl)prop-2-enamide;2-methylidenebutanedioic acid;methyl 2-methylprop-2-enoate;prop-2-enamide CAS No. 65899-78-7

ethyl prop-2-enoate;N-(hydroxymethyl)prop-2-enamide;2-methylidenebutanedioic acid;methyl 2-methylprop-2-enoate;prop-2-enamide

Cat. No.: B14477274
CAS No.: 65899-78-7
M. Wt: 502.5 g/mol
InChI Key: DNTASRQDRMYOGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butanedioic acid, methylene-, polymer with ethyl 2-propenoate, N-(hydroxymethyl)-2-propenamide, methyl 2-methyl-2-propenoate and 2-propenamide is a complex polymer known for its diverse applications in various fields. This compound is synthesized through the polymerization of multiple monomers, resulting in a material with unique chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this polymer involves the polymerization of butanedioic acid, methylene- with ethyl 2-propenoate, N-(hydroxymethyl)-2-propenamide, methyl 2-methyl-2-propenoate, and 2-propenamide. The reaction typically occurs under controlled conditions, including specific temperatures, pressures, and the presence of catalysts to facilitate the polymerization process .

Industrial Production Methods

In an industrial setting, the production of this polymer is scaled up using large reactors where the monomers are mixed and polymerized under optimized conditions. The process involves continuous monitoring and control to ensure the quality and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

This polymer can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, solvent, and reaction time .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can introduce new functional groups into the polymer .

Scientific Research Applications

This polymer has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism by which this polymer exerts its effects involves interactions with molecular targets and pathways. For instance, in drug delivery systems, the polymer can encapsulate active pharmaceutical ingredients and release them in a controlled manner. The molecular targets and pathways involved depend on the specific application and the functional groups present in the polymer .

Comparison with Similar Compounds

Similar Compounds

  • Butanedioic acid, 2-methylene-, polymer with 1,3-butadiene and ethenylbenzene
  • Butanedioic acid, methylene-, polymer with ethyl 2-propenoate and methyl 2-methyl-2-propenoate

Uniqueness

Compared to similar compounds, butanedioic acid, methylene-, polymer with ethyl 2-propenoate, N-(hydroxymethyl)-2-propenamide, methyl 2-methyl-2-propenoate and 2-propenamide exhibits unique properties due to the presence of multiple functional groups. These functional groups contribute to its versatility and wide range of applications.

Properties

CAS No.

65899-78-7

Molecular Formula

C22H34N2O11

Molecular Weight

502.5 g/mol

IUPAC Name

ethyl prop-2-enoate;N-(hydroxymethyl)prop-2-enamide;2-methylidenebutanedioic acid;methyl 2-methylprop-2-enoate;prop-2-enamide

InChI

InChI=1S/C5H6O4.2C5H8O2.C4H7NO2.C3H5NO/c1-3(5(8)9)2-4(6)7;1-4(2)5(6)7-3;1-3-5(6)7-4-2;1-2-4(7)5-3-6;1-2-3(4)5/h1-2H2,(H,6,7)(H,8,9);1H2,2-3H3;3H,1,4H2,2H3;2,6H,1,3H2,(H,5,7);2H,1H2,(H2,4,5)

InChI Key

DNTASRQDRMYOGV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=C.CC(=C)C(=O)OC.C=CC(=O)N.C=CC(=O)NCO.C=C(CC(=O)O)C(=O)O

Related CAS

65899-78-7

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.